Cas no 40230-96-4 (Benzene,1-fluoro-3-[2-(trimethylsilyl)ethynyl]-)

• Product Name: Benzene,1-fluoro-3-[2-(trimethylsilyl)ethynyl]-
• CAS No: 40230-96-4
• MF: C₁₁H₁₃FSi
• MW: 192.304827451706
• CID: 326701
• PubChem ID: 24880088
• Update Time: 2025-10-29

Benzene,1-fluoro-3-[2-(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-fluoro-3-[2-(trimethylsilyl)ethynyl]-
• (2-(3-fluorophenyl)ethynyl)trimethylsilane
• 1-((TRIMETHYLSILYL)ETHYNYL)-3-FLUOROBENZENE
• 1-[(Trimethylsilyl)ethynyl]-3-fluorobenzene
• 2-(3-fluorophenyl)ethynyl-trimethylsilane
• ((3-fluorophenyl)ethynyl)trimethylsilane
• 2-(3-fluorophenyl)ethynyltrimethylsilane
• DTXSID70404379
• 1-[(Trimethylsilyl)ethynyl]-3-fluorobenzene, 97%
• AMY42151
• MFCD03427263
• AKOS015889148
• 40230-96-4
• (3-Fluoro-phenylethynyl)-trimethyl-silane
• SCHEMBL3348839

• MDL： MFCD03427263
• Inchi： 1S/C11H13FSi/c1-13(2,3)8-7-10-5-4-6-11(12)9-10/h4-6,9H,1-3H3
• InChI Key： NHSIZUNNAYOVMR-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC=C(C=1)F)(C)(C)C

Computed Properties

• Exact Mass: 192.07700
• Monoisotopic Mass: 192.07705511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.946 g/mL at 25 °C(lit.)
• Boiling Point: 40-45 °C/0.5 mmHg(lit.)
• Flash Point: Fahrenheit: 95 ° f < br / > Celsius: 35 ° C < br / >
• Refractive Index: n20/D 1.5090(lit.)
• Solubility: Insuluble (5.0E-3 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 3.05460

Benzene,1-fluoro-3-[2-(trimethylsilyl)ethynyl]- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Benzene,1-fluoro-3-[2-(trimethylsilyl)ethynyl]-

Introduction to Benzene,1-fluoro-3-[2-(trimethylsilyl)ethynyl]- (CAS No. 40230-96-4)

Benzene,1-fluoro-3-[2-(trimethylsilyl)ethynyl]-, with the chemical formula C₁₀H₁₁F, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and materials science. This compound, identified by its CAS number 40230-96-4, is characterized by its unique structural features, which include a fluorine atom and a trimethylsilyl-substituted ethynyl group. These structural elements contribute to its versatile applications in synthetic chemistry and drug development.

The synthesis of Benzene,1-fluoro-3-[2-(trimethylsilyl)ethynyl]- involves a series of well-defined chemical reactions that highlight the importance of precision and control in organic synthesis. The introduction of the fluorine atom at the para position relative to the ethynyl group enhances the compound's reactivity and stability, making it an attractive intermediate in the preparation of more complex molecules. The trimethylsilyl (TMS) group, on the other hand, serves as a protecting group that can be selectively removed under specific conditions, allowing for further functionalization.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced bioavailability and metabolic stability. This trend has been particularly evident in the development of new pharmaceuticals, where fluorine atoms are often incorporated to improve drug efficacy and reduce side effects. Benzene,1-fluoro-3-[2-(trimethylsilyl)ethynyl]- exemplifies this trend by serving as a key building block in the synthesis of fluorinated heterocycles and other complex organic molecules.

The applications of this compound extend beyond pharmaceuticals into the realm of materials science. For instance, fluorinated aromatic compounds are known to exhibit excellent electronic properties, making them suitable for use in organic semiconductors and light-emitting diodes (OLEDs). The presence of both fluorine and an ethynyl group in Benzene,1-fluoro-3-[2-(trimethylsilyl)ethynyl]- suggests potential applications in these areas, where its unique electronic characteristics could be leveraged to develop novel materials with enhanced performance.

Recent research has also explored the role of organosilicon compounds in drug development. Silicon-based groups, such as the trimethylsilyl (TMS) group, are frequently used in medicinal chemistry due to their ability to enhance solubility and stability. In particular, TMS groups have been shown to protect reactive sites during synthesis while allowing for selective deprotection under mild conditions. This property makes Benzene,1-fluoro-3-[2-(trimethylsilyl)ethynyl]- a valuable intermediate in multi-step synthetic routes where multiple functional groups need to be introduced or protected.

The study of fluorinated aromatic compounds has also revealed interesting insights into their biological activity. Fluorine atoms can influence molecular interactions by altering electronic distribution and steric hindrance. For example, fluoroaromatics have been shown to exhibit potent activity against various biological targets due to their ability to mimic other functional groups while maintaining unique properties. This has led to the exploration of Benzene,1-fluoro-3-[2-(trimethylsilyl)ethynyl]- as a potential lead compound for drug discovery programs targeting infectious diseases and cancer.

In conclusion, Benzene,1-fluoro-3-[2-(trimethylsilyl)ethynyl]- (CAS No. 40230-96-4) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features make it an excellent candidate for further functionalization and derivatization, opening up new avenues for research and development. As our understanding of fluorinated compounds continues to grow, it is likely that this compound will play an increasingly important role in the creation of novel drugs and advanced materials.